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Introduction

Cesium-134 (134Cs) is a radioactive isotope of cesium that is of significant interest in various
scientific fields, including environmental monitoring, nuclear physics, and as a tracer in
biological research. A thorough understanding of its nuclear properties, particularly its half-life
and decay scheme, is crucial for its accurate quantification and safe handling. This technical
guide provides an in-depth overview of the half-life and decay characteristics of Cesium-134,
along with the experimental methodologies used for their determination.

Core Properties of Cesium-134

Cesium-134 has a half-life of approximately 2.0652 years.[1][2][3][4] It is produced in nuclear
fission and through neutron capture by the stable isotope Cesium-133.[3] The primary mode of
decay for Cesium-134 is beta-minus (3~) decay to excited states of Barium-134 (13*Ba), which
then de-excite by emitting gamma rays.[1][5] A minor fraction of decays occur via electron
capture to Xenon-134.[2][4][6]

Quantitative Decay Data

The decay of Cesium-134 is characterized by the emission of beta particles and gamma rays
with specific energies and probabilities. This data is essential for the identification and
guantification of 134Cs.
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Half-life of Cesium-134

Parameter Value Reference
Half-life (T1,2) 2.0652 + 0.0004 years [4]
Half-life (T1,2) 2.0648 years [7]
Half-life (T1,2) 2.1 years [8]

Beta Decay Characteristics

Cesium-134 undergoes beta decay through several branches, each with a distinct maximum
energy and intensity.

Maximum Energy

Beta Transition (keV) Intensity (%) Daughter Nucleus
e

B1 88.6 27.40 134Bg

B2 415.2 2.48 134Ba

B3 658.0 70.1 134Bg

B-a 890.6 0.45 134Ba

Data sourced from multiple references providing consistent values.[6][9][10]

Gamma Ray Emission Characteristics

Following beta decay, the excited Barium-134 nucleus emits gamma rays of specific energies.
The most prominent of these are used for the spectroscopic identification and quantification of
Cesium-134.
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Energy (keV) Intensity (%)
563.24 8.36

569.33 15.30

604.72 97.63

795.86 85.4

801.95 8.60

1038.6 0.990

1168.0 1.792

1365.2 3.016

Data represents a selection of the most intense gamma emissions and is compiled from
various sources.[1][10][11][12]

Cesium-134 Decay Scheme

The decay of 13*Cs to 134Ba proceeds through a series of steps, which can be visualized as a
decay scheme. The parent nucleus, 13*Cs, decays via beta emission to various excited energy
levels of the daughter nucleus, 3*Ba. These excited states are unstable and rapidly de-excite
by emitting gamma rays until they reach the stable ground state of 13*Ba.
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Cesium-134 Decay Scheme
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Caption: Simplified decay scheme of Cesium-134 to Barium-134.
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Experimental Protocols for Characterization

The determination of the half-life and decay scheme of Cesium-134 relies on precise and
accurate radiation measurement techniques. The two primary methods employed are gamma-

ray spectroscopy and 41t3-y coincidence counting.

Gamma-Ray Spectroscopy
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This is the most common technique for identifying and quantifying gamma-emitting
radionuclides like Cesium-134.

Methodology:

o Sample Preparation: The sample containing Cesium-134 is placed in a well-defined
geometry, such as a Marinelli beaker, to ensure reproducible counting conditions.

o Detector System: A high-purity germanium (HPGe) detector is typically used due to its
excellent energy resolution. The detector is cooled with liquid nitrogen to reduce thermal
noise. For lower resolution applications, a sodium iodide (Nal(Tl)) scintillation detector can
be used.

» Calibration: The detector system is calibrated for both energy and efficiency using certified
radioactive standards with well-known gamma-ray energies and emission probabilities.
Standards are traceable to national metrology institutes like the National Institute of
Standards and Technology (NIST).

o Data Acquisition: The sample is counted for a predetermined time to acquire a gamma-ray
spectrum. The spectrum is a histogram of the number of gamma rays detected versus their
energy.

o Spectral Analysis: The characteristic gamma-ray peaks of Cesium-134 (e.g., 604.7 keV and
795.8 keV) are identified in the spectrum. The net peak area is calculated by subtracting the
background continuum.

 Activity Calculation: The activity of Cesium-134 in the sample is determined from the net
peak area, the gamma-ray emission probability, the detector efficiency at that energy, and
the counting time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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